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Compound of Interest

Compound Name: Tetromycin C5

Cat. No.: B15560399

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in obtaining
consistent and reliable results with Tetromycin C5 Minimum Inhibitory Concentration (MIC)
assays.

Frequently Asked Questions (FAQSs)

Q1: What is the mechanism of action of Tetromycin C5?

Al: Tetromycin C5 belongs to the tetracycline class of antibiotics.[1] Its mechanism of action
involves the inhibition of bacterial protein synthesis. It binds to the 30S ribosomal subunit,
which prevents the attachment of aminoacyl-tRNA to the ribosomal acceptor (A) site. This
blockage effectively halts the elongation of the polypeptide chain, leading to a bacteriostatic
effect.
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Caption: Mechanism of action of Tetromycin C5.
Q2: Which bacterial strains are susceptible to Tetromycin C5?

A2: Tetromycin C5 exhibits broad-spectrum antibacterial activity, particularly against Gram-
positive bacteria, including drug-resistant strains.[1]

Q3: What are the recommended quality control (QC) strains and expected MIC ranges for
Tetromycin C5?

A3: While specific CLSI or EUCAST-defined quality control ranges for Tetromycin C5 are not
yet established, it is recommended to use standard QC strains for Gram-positive bacteria. The
following table provides hypothetical yet realistic MIC ranges for validation purposes.
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Hypothetical Tetromycin

Quality Control Strain ATCC Number C5 MIC Range (ug/mL)
Staphylococcus aureus 29213 0.25-1

Enterococcus faecalis 29212 05-2

Streptococcus pneumoniae 49619 0.125-0.5

Troubleshooting Guide

Q4: My Tetromycin C5 MIC results are inconsistent between experiments. What are the

potential causes?

A4: Inconsistent MIC results can stem from several factors. The most common sources of
variability are related to the inoculum preparation, media conditions, and the antibiotic itself. It
is crucial to maintain strict adherence to standardized protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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